Cas no 2104167-24-8 (1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine)

1-Methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine is a heterocyclic amine compound featuring a pyrazole core with dual substitution. Its structure, incorporating two methylated pyrazole rings, enhances stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The amine functionality at the 4-position allows for further derivatization, facilitating the development of bioactive molecules. This compound exhibits favorable solubility in common organic solvents, simplifying purification and handling. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic transformations. Researchers value its potential as a building block for designing novel therapeutic agents, particularly in kinase inhibitor development and other targeted drug discovery applications.

1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine structure

2104167-24-8 structure

Product Name:1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine

CAS No:2104167-24-8

MF:C₈H₁₁N₅

MW:177.206440210342

CID:5890925

PubChem ID:165975898

Update Time:2025-10-30

1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine
- EN300-1729169
- 2104167-24-8
- Inchi： 1S/C8H11N5/c1-12-4-3-7(11-12)8-6(9)5-10-13(8)2/h3-5H,9H2,1-2H3
- InChI Key： WXYXABCIMAMZGZ-UHFFFAOYSA-N
- SMILES： N1(C)C(=C(C=N1)N)C1C=CN(C)N=1

Computed Properties

Exact Mass: 177.10144537g/mol
Monoisotopic Mass: 177.10144537g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 61.7Å²

1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1729169-0.05g	1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine	2104167-24-8	0.05g	$1247.0	2023-09-20
Enamine	EN300-1729169-0.1g	1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine	2104167-24-8	0.1g	$1307.0	2023-09-20
Enamine	EN300-1729169-0.25g	1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine	2104167-24-8	0.25g	$1366.0	2023-09-20
Enamine	EN300-1729169-0.5g	1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine	2104167-24-8	0.5g	$1426.0	2023-09-20
Enamine	EN300-1729169-1.0g	1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine	2104167-24-8	1g	$1485.0	2023-05-23
Enamine	EN300-1729169-2.5g	1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine	2104167-24-8	2.5g	$2912.0	2023-09-20
Enamine	EN300-1729169-5.0g	1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine	2104167-24-8	5g	$4309.0	2023-05-23
Enamine	EN300-1729169-10.0g	1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine	2104167-24-8	10g	$6390.0	2023-05-23
Enamine	EN300-1729169-1g	1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine	2104167-24-8	1g	$1485.0	2023-09-20
Enamine	EN300-1729169-5g	1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine	2104167-24-8	5g	$4309.0	2023-09-20

1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Additional information on 1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine (CAS No. 2104167-24-8)

The compound 1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine (CAS No. 2104167-24-8) is a specialized heterocyclic organic molecule featuring a unique pyrazole backbone. Its structural complexity and functional groups make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of dual pyrazole rings and an amine group enhances its potential as a building block for bioactive molecules, aligning with current trends in drug discovery and precision chemistry.

In recent years, the demand for pyrazole derivatives has surged due to their versatile applications in medicinal chemistry. Researchers are particularly intrigued by the 1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine structure, as it offers a scaffold for designing inhibitors targeting enzymes like kinases or GPCRs—a hot topic in oncology and neurology. Its CAS No. 2104167-24-8 is frequently searched in academic databases, reflecting its relevance in high-impact studies.

The synthesis of 1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine involves multi-step reactions, often employing palladium-catalyzed cross-coupling or condensation methods. Optimizing its yield and purity is critical for industrial-scale production, a challenge addressed in recent publications. This compound’s stability under physiological conditions also makes it a candidate for prodrug development, a trending area in biopharma.

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In summary, 1-methyl-5-(1-methyl-1H-pyrazol-3-yl)-1H-pyrazol-4-amine (CAS No. 2104167-24-8) exemplifies the convergence of innovation and utility. Its interdisciplinary applications and search-friendly attributes make it a standout subject for researchers and industries alike.